Loniceracetalide A
Overview
Description
Loniceracetalide A is a natural product found in Lonicera japonica with data available.
Scientific Research Applications
1. Isolation and Structural Analysis
- Isolation from Lonicera japonica: Loniceracetalide A was isolated from the flower buds of Lonicera japonica along with another compound, Loniceracetalide B. The structure of these compounds was determined through spectroscopic analysis (Kakuda et al., 2000).
2. Pharmacological Properties
- Gut Permeability and Microbiota Modulation: Studies suggest that Lonicera japonica, containing compounds including Loniceracetalide A, can affect obesity and related metabolic endotoxemia by modulating gut permeability and intestinal microbiota (Wang et al., 2014).
- Anti-inflammatory and Antiviral Properties: Lonicera japonica extracts, potentially including Loniceracetalide A, have been used traditionally for their anti-inflammatory and antiviral properties. Specific studies show efficacy in experimental models of sepsis (Kim et al., 2014).
- Antioxidant Effects in Cardiovascular System: Research indicates that extracts from Lonicera species have beneficial effects on cardiovascular parameters, potentially through antioxidant mechanisms (Dayar et al., 2021).
- Influenza Virus Inhibition: Lonicera japonica, rich in compounds like Loniceracetalide A, has shown inhibitory effects against influenza A virus, with potential applications in treating viral respiratory infections (Ding et al., 2017).
3. Ethnopharmacological Relevance
- Traditional Chinese Medicine Applications: Lonicera japonica, containing compounds such as Loniceracetalide A, has been used in Traditional Chinese Medicine for treating various diseases due to its anti-inflammatory, antibacterial, and antiviral properties (Shang et al., 2011).
4. Immunomodulatory Activities
- Effects on Immunosuppressed Mice: Lonicera japonica has been shown to exhibit immunomodulatory activities, potentially attributable to compounds like Loniceracetalide A. This includes effects on cytokine levels and lymphocyte activity (Zhou et al., 2018).
properties
Product Name |
Loniceracetalide A |
|---|---|
Molecular Formula |
C21H32O11 |
Molecular Weight |
460.5 g/mol |
IUPAC Name |
methyl (2S,3R,4S)-4-[[(4R,5S)-4,5-dimethyl-1,3-dioxolan-2-yl]methyl]-3-ethenyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate |
InChI |
InChI=1S/C21H32O11/c1-5-11-12(6-15-29-9(2)10(3)30-15)13(19(26)27-4)8-28-20(11)32-21-18(25)17(24)16(23)14(7-22)31-21/h5,8-12,14-18,20-25H,1,6-7H2,2-4H3/t9-,10+,11-,12+,14-,15?,16-,17+,18-,20+,21+/m1/s1 |
InChI Key |
FYLXQAYYBFZLSK-NQMWKHINSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H](OC(O1)C[C@H]2[C@H]([C@@H](OC=C2C(=O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C=C)C |
SMILES |
CC1C(OC(O1)CC2C(C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)C=C)C |
Canonical SMILES |
CC1C(OC(O1)CC2C(C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)C=C)C |
synonyms |
loniceracetalide A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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